N-(2-Amino-2-phenylethyl)-2-methoxyethylamine
Cat. No. B8483743
M. Wt: 194.27 g/mol
InChI Key: ZGLDCUNOZNOAPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04245102
Procedure details
The methoxyethylamine product of Example IV in the amount of 4.5 g is dissolved in 20 ml of tetrachloroethane, and is stirred with 2 ml carbon disulfide at room temperature for one hour. The resulting slurry is then slowly heated to 120° C. and maintained at that temperature for four hours.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]([C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1)[CH2:3][NH:4][CH2:5][CH2:6][O:7]C.[C:15](=S)=[S:16]>ClCC(Cl)(Cl)Cl>[OH:7][CH2:6][CH2:5][N:4]1[CH2:3][CH:2]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[NH:1][C:15]1=[S:16]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC(CNCCOC)C1=CC=CC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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ClCC(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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C(=S)=S
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintained at that temperature for four hours
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Duration
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4 h
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Outcomes
Product
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Name
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Type
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Smiles
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OCCN1C(NC(C1)C1=CC=CC=C1)=S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
